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Compound of Interest

Compound Name: BP Fluor 488 Tetrazine

Cat. No.: B15557463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the water solubility and pH stability of BP
Fluor 488 Tetrazine, a fluorescent probe widely utilized in bioorthogonal chemistry. The

information herein is intended to support the effective application of this reagent in research

and development, particularly in the context of bioconjugation and cellular imaging.

Core Properties of BP Fluor 488 Tetrazine
BP Fluor 488 Tetrazine is a bright, green-fluorescent dye characterized by its high

fluorescence quantum yield and photostability.[1] It is spectrally similar to fluorescein

isothiocyanate (FITC), with an absorption maximum around 493-495 nm and an emission

maximum in the range of 517-519 nm.[1][2] A key feature of this dye is its utility in inverse

electron demand Diels-Alder (iEDDA) reactions, where the tetrazine moiety rapidly and

specifically reacts with strained olefins, such as trans-cyclooctenes (TCO).[2]

Quantitative Data Summary
The following table summarizes the known quantitative and qualitative properties of BP Fluor
488 Tetrazine.
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Property Value/Information Source(s)

Molecular Formula C₃₀H₂₁N₇O₁₀S₂ [1]

Molecular Weight 703.7 g/mol [1]

Excitation Maximum ~493 nm [1]

Emission Maximum ~517 nm [1]

Solubility

Soluble in Water, Methanol

(MeOH), Dimethyl Sulfoxide

(DMSO), and

Dimethylformamide (DMF).

[1]

pH Stability
Stable and fluorescent in a pH

range of 4 to 10.
[2]

Water Solubility
While BP Fluor 488 Tetrazine is known to be water-soluble, specific quantitative data

regarding its solubility limit (e.g., in mg/mL or molar concentration) is not readily available in

public literature.[1] For applications requiring high concentrations, it is recommended to

determine the solubility empirically.

Experimental Protocol for Determining Water Solubility
The following is a general protocol for determining the aqueous solubility of a fluorescent dye

like BP Fluor 488 Tetrazine.

Objective: To determine the maximum concentration of BP Fluor 488 Tetrazine that can be

dissolved in an aqueous buffer while maintaining a stable solution.

Materials:

BP Fluor 488 Tetrazine, solid

Phosphate-buffered saline (PBS), pH 7.4

Vortex mixer
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Centrifuge

UV-Vis spectrophotometer

Cuvettes

Methodology:

Preparation of a Saturated Solution:

Add an excess amount of BP Fluor 488 Tetrazine to a known volume of PBS (e.g., 1 mL)

in a microcentrifuge tube. The amount should be more than what is expected to dissolve.

Vortex the mixture vigorously for 2-3 minutes to facilitate dissolution.

Incubate the suspension at a constant temperature (e.g., 25°C) for a sufficient time (e.g.,

24 hours) to ensure equilibrium is reached. Intermittent shaking is recommended.

Separation of Undissolved Solid:

Centrifuge the suspension at high speed (e.g., 14,000 x g) for 10-15 minutes to pellet the

undissolved solid.

Quantification of Solubilized Dye:

Carefully collect the supernatant without disturbing the pellet.

Prepare a series of dilutions of the supernatant in PBS.

Measure the absorbance of each dilution at the maximum absorbance wavelength of BP
Fluor 488 Tetrazine (~493 nm) using a UV-Vis spectrophotometer.

Using the Beer-Lambert law (A = εbc), calculate the concentration of the dye in the

supernatant. The extinction coefficient (ε) for BP Fluor 488 Tetrazine is approximately

83,000 M⁻¹cm⁻¹.

pH Stability
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BP Fluor 488 Tetrazine is reported to be stable over a pH range of 4 to 10, meaning its

fluorescence intensity is not significantly affected by pH within this range.[2] This is a critical

advantage over dyes like fluorescein, which exhibit pH-dependent fluorescence.

Experimental Protocol for Assessing pH Stability
This protocol outlines a method to verify the pH stability of BP Fluor 488 Tetrazine.

Objective: To evaluate the effect of pH on the fluorescence intensity of BP Fluor 488 Tetrazine.

Materials:

BP Fluor 488 Tetrazine stock solution in DMSO

A series of buffers with pH values ranging from 2 to 12 (e.g., citrate, phosphate, borate

buffers)

96-well black microplate

Fluorescence microplate reader

Methodology:

Preparation of Dye Solutions at Different pH:

Prepare a working solution of BP Fluor 488 Tetrazine by diluting the DMSO stock in a

neutral buffer (e.g., PBS, pH 7.4) to a final concentration suitable for fluorescence

measurement (e.g., 1 µM).

In a 96-well black microplate, add a small volume of the working dye solution to each well.

To each well, add a larger volume of the respective pH buffers to achieve the target pH

values. Ensure the final concentration of the dye is the same in all wells.

Fluorescence Measurement:

Incubate the microplate at room temperature for a short period (e.g., 15-30 minutes),

protected from light.
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Measure the fluorescence intensity of each well using a microplate reader. Set the

excitation wavelength to ~493 nm and the emission wavelength to ~517 nm.

Data Analysis:

Plot the fluorescence intensity as a function of pH.

The pH range over which the fluorescence intensity remains relatively constant is the

range of pH stability for the dye.

Visualizations
Inverse Electron Demand Diels-Alder (iEDDA) Reaction
Workflow
The primary application of BP Fluor 488 Tetrazine is in the iEDDA reaction for bioorthogonal

labeling. The following diagram illustrates this workflow.
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Caption: Workflow of the iEDDA reaction with BP Fluor 488 Tetrazine.

Logical Relationship for pH Stability Determination
The following diagram outlines the logical steps involved in determining the pH stability of BP
Fluor 488 Tetrazine.
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Caption: Logical workflow for assessing the pH stability of a fluorescent dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Water Solubility and pH Stability of BP
Fluor 488 Tetrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557463#water-solubility-and-ph-stability-of-bp-
fluor-488-tetrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15557463#water-solubility-and-ph-stability-of-bp-fluor-488-tetrazine
https://www.benchchem.com/product/b15557463#water-solubility-and-ph-stability-of-bp-fluor-488-tetrazine
https://www.benchchem.com/product/b15557463#water-solubility-and-ph-stability-of-bp-fluor-488-tetrazine
https://www.benchchem.com/product/b15557463#water-solubility-and-ph-stability-of-bp-fluor-488-tetrazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557463?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

